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Compound of Interest

Compound Name: 3-Bromo-4-ethoxy-5-fluoroaniline

Cat. No.: B059741 Get Quote

For: Researchers, Scientists, and Drug Development Professionals Subject: Determination of

Molecular Weight for 3-Bromo-4-ethoxy-5-fluoroaniline

This document provides a detailed account of the molecular properties of 3-Bromo-4-ethoxy-
5-fluoroaniline, with a primary focus on the determination of its molecular weight.

Compound Identification
The subject of this analysis is 3-Bromo-4-ethoxy-5-fluoroaniline. Its structural and molecular

formulas have been determined as follows:

Systematic Name: 3-Bromo-4-ethoxy-5-fluoroaniline

Molecular Formula: C₈H₉BrFNO

Structure: An aniline core substituted with bromine, ethoxy, and fluorine groups at the 3, 4,

and 5 positions, respectively.

Quantitative Data Summary
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 3-Bromo-4-ethoxy-5-fluoroaniline is based on its empirical formula and

the standard atomic weights of each element as recognized by the International Union of Pure

and Applied Chemistry (IUPAC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b059741?utm_src=pdf-interest
https://www.benchchem.com/product/b059741?utm_src=pdf-body
https://www.benchchem.com/product/b059741?utm_src=pdf-body
https://www.benchchem.com/product/b059741?utm_src=pdf-body
https://www.benchchem.com/product/b059741?utm_src=pdf-body
https://www.benchchem.com/product/b059741?utm_src=pdf-body
https://www.benchchem.com/product/b059741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b059741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Symbol Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 8 12.011[1][2][3][4] 96.088

Hydrogen H 9 1.008[5][6][7][8] 9.072

Bromine Br 1
79.904[9][10][11]

[12]
79.904

Fluorine F 1
18.998[13][14]

[15][16]
18.998

Nitrogen N 1
14.007[17][18]

[19][20][21]
14.007

Oxygen O 1
15.999[22][23]

[24][25][26]
15.999

Total Molecular

Weight
C₈H₉BrFNO 234.068

A molecular weight of 234.07 g/mol is cited by commercial suppliers for this compound, which

aligns with the calculated value.

Experimental Protocols
The determination of a compound's molecular weight from its chemical formula is a theoretical

calculation and does not involve a direct experimental procedure. The protocol is as follows:

Protocol: Calculation of Molecular Weight from Molecular Formula

Determine the Molecular Formula: Identify the chemical formula of the compound (e.g.,

C₈H₉BrFNO) through structural analysis, typically confirmed by methods such as Nuclear

Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Identify Constituent Elements: List all unique elements present in the formula (Carbon,

Hydrogen, Bromine, Fluorine, Nitrogen, Oxygen).
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Count Atoms: For each element, count the number of atoms present in a single molecule as

indicated by the subscripts in the molecular formula.

Obtain Standard Atomic Weights: Refer to the IUPAC Periodic Table for the standard atomic

weight of each element. These weights are a weighted average of the masses of an

element's naturally occurring isotopes.

Calculate Total Mass for Each Element: For each element, multiply its atom count by its

standard atomic weight.

Sum for Total Molecular Weight: Sum the total masses calculated for each constituent

element to arrive at the final molecular weight of the compound, expressed in grams per

mole ( g/mol ).

Logical Workflow Visualization
The following diagram illustrates the logical process for calculating the molecular weight of 3-
Bromo-4-ethoxy-5-fluoroaniline.

Inputs

Calculation Process

Result

Molecular Formula
C₈H₉BrFNO

Sum of (Atom Count * Atomic Weight)
 

(8C) + (9H) + (1Br) + (1F) + (1N) + (1O)

Standard Atomic Weights (IUPAC)

Molecular Weight
234.07 g/mol
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Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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